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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B1582028

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

C.l. Direct Blue 75 is a trisazo dye, a class of synthetic organic colorants characterized by the
presence of three azo groups (-N=N-). As a direct dye, it is designed for dyeing cellulosic fibers
such as cotton, paper, and leather directly, without the need for a mordant. Its molecular
complexity and properties make it a subject of interest for various industrial and scientific
applications. This technical guide provides a comprehensive overview of C.l. Direct Blue 75,
including its chemical and physical properties, a detailed look at its synthesis and application,
and a discussion of its toxicological profile based on the general understanding of trisazo dyes.

Chemical and Physical Properties

C.l. Direct Blue 75 is a dark blue powder that is soluble in water.[1][2] It belongs to the trisazo
chemical class and is identified by the Colour Index (C.1.) number 34220 and CAS number
6428-60-0.[1][2] The key identification and physicochemical properties of C.l. Direct Blue 75
are summarized in the table below.
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Property Value Reference
C.l. Name C.l. Direct Blue 75 [1]

C.I. Number 34220 [1][2]

CAS Number 6428-60-0 [11[2]
Chemical Class Trisazo [1][2]
Molecular Formula C42H25N7Na401354 [1]
Molecular Weight 1055.91 g/mol [1]

Physical Appearance Dark blue powder [11[2]

Hue Dull Blue [2]

N Soluble in water, insoluble in
Solubility _ [1]
other organic solvents.

Spectral and Fastness Properties

While a specific absorption maximum (Amax) for C.l. Direct Blue 75 is not readily available in
the reviewed literature, direct dyes typically exhibit strong absorption in the visible region of the
electromagnetic spectrum. The fastness properties of a dye are crucial for its application and
indicate its resistance to various environmental factors. The table below summarizes the
available fastness data for C.l. Direct Blue 75.
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Fastness Property Rating (1ISO) Rating (AATCC) Reference
Light Fastness 4-5 4 [1]
Washing (Soapin

g ( IO_ 9) 2.3 2 [1]
Fastness - Fading
Washing (Soapin

9(Soapna) 3 1]
Fastness - Staining
Acid Resistance 4 4 [1]
Alkali Resistance 5 4-5 [1]
Water Fastness - ]
Fading
Water Fastness -

3 3 [1]

Staining

Experimental Protocols

Synthesis of C.I. Direct Blue 75

The synthesis of C.l. Direct Blue 75 involves a multi-step diazotization and coupling process. A

detailed, step-by-step experimental protocol for the industrial synthesis of this specific dye is

not publicly available. However, the general manufacturing process can be outlined based on

the known chemistry of trisazo dyes.[1][3]

Starting Materials:

Sodium nitrite

Hydrochloric acid

3-Aminobenzenesulfonic acid

5-Aminonaphthalene-2-sulfonic acid

4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid
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Sodium carbonate

Sodium hydroxide

General Procedure:

First Diazotization and Coupling: 3-Aminobenzenesulfonic acid is diazotized using sodium
nitrite and hydrochloric acid at a low temperature (0-5 °C). The resulting diazonium salt is
then coupled with 5-aminonaphthalene-2-sulfonic acid under controlled pH conditions.

Second Diazotization and Coupling: The product from the first coupling, which is a monoazo
compound, is then diazotized again. This second diazonium salt is subsequently coupled
with another molecule of 5-aminonaphthalene-2-sulfonic acid to form a disazo intermediate.

Third Diazotization and Final Coupling: The disazo intermediate is diazotized for a third time.
The resulting trisazo diazonium salt is finally coupled with 4-hydroxy-7-
(phenylamino)naphthalene-2-sulfonic acid in an alkaline medium to yield the final product,
C.l. Direct Blue 75.[1]

Isolation and Purification: The dye is then isolated from the reaction mixture, typically by
salting out, followed by filtration, washing, and drying.

Application of C.I. Direct Blue 75 in Dyeing Cellulosic
Fibers

Direct dyes are applied to cellulosic fibers from an aqueous solution, often with the addition of

an electrolyte like sodium chloride or sodium sulfate to enhance dye uptake.[4]

Materials and Equipment:

C.l. Direct Blue 75
Cellulosic fabric (e.g., cotton)
Sodium chloride (NaCl) or Sodium sulfate (Na2S04)

Soda ash (Sodium carbonate, Na2CQO3) (optional, for pH adjustment)
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o Wetting agent

o Laboratory dyeing machine or beaker with a heating and stirring mechanism
o Water bath

Procedure:

o Preparation of the Dyebath: A dyebath is prepared with a specific liquor ratio (the ratio of the
weight of the goods to be dyed to the volume of the dyebath). The required amount of C.I.
Direct Blue 75 is dissolved in hot water to form a stock solution, which is then added to the
dyebath. A wetting agent is also added to ensure uniform wetting of the fabric.

e Dyeing Process: The cellulosic fabric is introduced into the dyebath at a moderate
temperature (e.g., 40-50 °C). The temperature is gradually raised to near boiling (90-95 °C)
over a period of 30-45 minutes.[4]

« Addition of Electrolyte: The electrolyte (sodium chloride or sodium sulfate) is added in
portions during the dyeing process. The addition of salt reduces the negative charge on the
surface of the cellulosic fibers, thereby promoting the exhaustion of the anionic dye onto the
fabric.[4]

e Dyeing and Rinsing: The dyeing is continued at the high temperature for 45-60 minutes to
allow for dye penetration and fixation. After dyeing, the fabric is rinsed thoroughly with cold
water to remove any unfixed dye.

o After-treatment (Optional): To improve the wet fastness properties of the dyed fabric, an
after-treatment with a cationic dye-fixing agent can be applied.

Visualization of Key Processes
Synthesis Workflow of C.l. Direct Blue 75
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Caption: Synthesis pathway of C.l. Direct Blue 75.

General Dyeing Process Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [C.I. Direct Blue 75: A Technical Overview of a Trisazo
Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582028#c-i-direct-blue-75-as-a-trisazo-dye-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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